Cas no 884339-78-0 (Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate)

Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate is a specialized chemical intermediate primarily used in pharmaceutical and organic synthesis. Its structure features both a nitro group and an amino group on a pyridine ring, coupled with a tert-butyl carbamate-protected phenol, making it a versatile building block for further functionalization. The compound is particularly valuable in medicinal chemistry for constructing complex heterocyclic frameworks. Its stability under standard conditions and well-defined reactivity profile enhance its utility in multi-step synthetic routes. The presence of orthogonal protecting groups allows selective modifications, facilitating the development of targeted bioactive molecules. This intermediate is commonly employed in research settings for drug discovery and fine chemical applications.

Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate structure

884339-78-0 structure

Product Name:Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate

CAS No:884339-78-0

MF:C₁₆H₁₈N₄O₅

MW:346.337923526764

MDL:MFCD31614089

CID:4783752

Update Time:2025-06-07

Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate
- tert-butyl N-[4-(2-amino-3-nitropyridin-4-yl)oxyphenyl]carbamate
- Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate
- MDL： MFCD31614089
- Inchi： 1S/C16H18N4O5/c1-16(2,3)25-15(21)19-10-4-6-11(7-5-10)24-12-8-9-18-14(17)13(12)20(22)23/h4-9H,1-3H3,(H2,17,18)(H,19,21)
- InChI Key： CYYBTOVXGKUMSZ-UHFFFAOYSA-N
- SMILES： O(C(NC1C=CC(=CC=1)OC1C=CN=C(C=1[N+](=O)[O-])N)=O)C(C)(C)C

Computed Properties

Exact Mass: 346.12771969 g/mol
Monoisotopic Mass: 346.12771969 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 468
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 346.34
XLogP3: 3
Topological Polar Surface Area: 132

Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	185256-5g	tert-Butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate, 95%	884339-78-0	95%	5g	$1733.00	2023-09-07

Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate Related Literature

1. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
2. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
3. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
4. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
5. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296

Related Categories

Additional information on Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate

Professional Introduction to Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate (CAS No. 884339-78-0)

Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate, with the CAS number 884339-78-0, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of nitropyridine derivatives and exhibits a unique structural configuration that makes it a promising candidate for various biological and chemical applications.

The molecular structure of Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate incorporates several key functional groups, including an amino group, a nitro group, and a carbamate moiety. These functional groups contribute to its reactivity and potential biological activity, making it a valuable tool in the synthesis of novel pharmaceutical agents. The presence of the nitro group in particular has been extensively studied for its role in modulating biological pathways and its potential as an intermediate in drug synthesis.

In recent years, there has been a growing interest in the development of small molecule inhibitors targeting specific enzymes and receptors involved in disease processes. The nitropyridine scaffold, as seen in Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate, has shown promise in this regard due to its ability to interact with biological targets in a highly selective manner. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have demonstrated that nitropyridine derivatives can modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The amino and nitro groups in Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate are thought to play a key role in these interactions, potentially making it a viable candidate for developing novel treatments for conditions such as depression, anxiety, and Parkinson's disease.

Furthermore, the carbamate moiety in the compound's structure suggests potential applications in the field of protease inhibition. Proteases are enzymes that play critical roles in various physiological processes, including inflammation and cell signaling. By inhibiting specific proteases, compounds like Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate could offer therapeutic benefits in treating inflammatory diseases and cancer.

The synthesis of Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in achieving the desired molecular structure efficiently. These synthetic methodologies not only enhance the production process but also open up possibilities for further structural modifications to optimize biological activity.

In conclusion, Tert-butyl 4-(2-amino-3-nitropyridin-4-yloxy)phenylcarbamate (CAS No. 884339-78-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable compound for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this are poised to play a crucial role in the discovery of new therapeutic agents that can improve patient outcomes.